molecular formula C16H10ClN5S B4823716 6-[(E)-2-(2-CHLOROPHENYL)-1-ETHENYL]-3-(2-PYRIDYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE

6-[(E)-2-(2-CHLOROPHENYL)-1-ETHENYL]-3-(2-PYRIDYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE

Cat. No.: B4823716
M. Wt: 339.8 g/mol
InChI Key: JOSVGJYLYHARIY-CMDGGOBGSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 6-[(E)-2-(2-chlorophenyl)-1-ethenyl]-3-(2-pyridyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a triazolothiadiazole derivative featuring a fused bicyclic core of 1,2,4-triazole and 1,3,4-thiadiazole. Its structure includes a 2-pyridyl group at position 3 and an (E)-configured 2-chlorophenyl ethenyl substituent at position 6.

Properties

IUPAC Name

6-[(E)-2-(2-chlorophenyl)ethenyl]-3-pyridin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H10ClN5S/c17-12-6-2-1-5-11(12)8-9-14-21-22-15(19-20-16(22)23-14)13-7-3-4-10-18-13/h1-10H/b9-8+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JOSVGJYLYHARIY-CMDGGOBGSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C=CC2=NN3C(=NN=C3S2)C4=CC=CC=N4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C(=C1)/C=C/C2=NN3C(=NN=C3S2)C4=CC=CC=N4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H10ClN5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

339.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

The synthesis of 6-[(E)-2-(2-CHLOROPHENYL)-1-ETHENYL]-3-(2-PYRIDYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE involves several synthetic routes. One common method is the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, leading to the annulation of the triazole ring on the thiadiazole . Industrial production methods typically involve optimizing these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

    Oxidation: It can be oxidized under specific conditions to form different oxidized derivatives.

    Reduction: Reduction reactions can lead to the formation of reduced analogs.

    Substitution: It can undergo substitution reactions where different substituents replace the existing groups on the molecule.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

6-[(E)-2-(2-CHLOROPHENYL)-1-ETHENYL]-3-(2-PYRIDYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE has a wide range of scientific research applications:

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can inhibit enzymes by binding to their active sites, thereby blocking their activity. The pathways involved include inhibition of carbonic anhydrase and cholinesterase, which are crucial for various physiological processes .

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Triazolothiadiazole derivatives are characterized by substitutions at positions 3 and 6 of the bicyclic core. Below is a comparative analysis of key analogs:

Compound Name / ID Position 3 Substituent Position 6 Substituent Core Modification Key Structural Features
Target Compound 2-Pyridyl (E)-2-(2-Chlorophenyl)ethenyl Triazolo[3,4-b][1,3,4]thiadiazole Chlorophenyl enhances lipophilicity; pyridyl aids H-bonding
LGH00045 2-Chlorophenyl (E)-2-(Furan-2-yl)vinyl Triazolo[3,4-b][1,3,4]thiadiazole Furan vs. chlorophenyl: reduced steric bulk, altered electronic profile
6-(4-Bromophenyl)-3-phenyl derivative Phenyl 4-Bromophenyl Triazolo[3,4-b][1,3,4]thiadiazine Thiadiazine core (vs. thiadiazole); bromine increases molecular weight
6-[(2-Chlorophenoxy)methyl]-3-(4-pyridinyl) 4-Pyridinyl (2-Chlorophenoxy)methyl Triazolo[3,4-b][1,3,4]thiadiazole Ether linkage introduces conformational flexibility
2a–2s derivatives 3-Pyridyl Variable (e.g., alkyl, aryl) Triazolo[3,4-b][1,3,4]thiadiazole Substituent diversity correlates with vasodilatory activity

Key Observations :

  • Pyridyl vs.
  • Ethenyl vs. Ether/Thiadiazine Modifications : The (E)-ethenyl group in the target compound may confer rigidity and π-π stacking capacity, unlike the flexible ether linker in or the sulfur-rich thiadiazine core in .
  • Halogen Effects : Chlorine (target compound) and bromine () increase lipophilicity, influencing membrane permeability and target engagement .

Activity Trends :

  • Substituent Lipophilicity : Alkyl/aryl groups (e.g., chlorophenyl in the target compound) enhance membrane penetration, critical for intracellular targets like CDC25B .
  • Electron-Withdrawing Groups : Chlorine and bromine improve stability and binding to hydrophobic enzyme pockets .

Physicochemical Properties and Structure-Activity Relationships (SAR)

Key Parameters :

Property Target Compound LGH00045 6-(4-Bromophenyl) Derivative 6-[(2-Chlorophenoxy)methyl]
Molecular Formula C₁₇H₁₁ClN₄S C₁₅H₁₀ClN₅OS C₁₆H₁₁BrN₄S C₁₅H₁₀ClN₅OS
Molar Mass (g/mol) ~354.8 343.79 395.3 343.79
Predicted LogP ~3.5 (High) ~3.2 ~4.1 ~3.0
Hydrogen Bond Acceptors 5 6 4 6

SAR Insights :

  • Pyridyl Position : 2-Pyridyl (target) vs. 4-pyridyl () alters dipole orientation and hydrogen-bonding patterns.
  • Thiadiazole vs. Thiadiazine : The thiadiazole core (target, ) is more electron-deficient than thiadiazine (), affecting redox properties and enzyme interactions .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-[(E)-2-(2-CHLOROPHENYL)-1-ETHENYL]-3-(2-PYRIDYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE
Reactant of Route 2
Reactant of Route 2
6-[(E)-2-(2-CHLOROPHENYL)-1-ETHENYL]-3-(2-PYRIDYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.